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Compound of Interest

Compound Name: IMB-26

Cat. No.: B12426548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
IMB-26 is a biaryl amide derivative that has been identified as a potent inhibitor of the Hepatitis

C Virus (HCV). With an EC50 of 2.1 µM against HCV and a cell cytotoxicity (CC50) of 15 µM in

Huh-7.5 cells, IMB-26 presents a valuable tool for in vitro studies of HCV replication and for the

development of novel anti-HCV therapeutics. These application notes provide detailed

protocols for the preparation of IMB-26 stock solutions and an overview of its potential

applications in HCV research.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of IMB-26 is essential for its effective

use in experimental settings. The key properties are summarized in the table below.
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Property Value

Molecular Weight 467.31 g/mol

Chemical Formula C₂₀H₂₃BrN₂O₆

CAS Number 1001426-49-8

Appearance Solid (assumed)

SMILES
O=C(NC1=CC(OC)=C(OC)=C(OC)=C1)C2=CC

=C(OC)C(NC(C(Br)C)=O)=C2

EC₅₀ (HCV) 2.1 µM

CC₅₀ (Huh-7.5 cells) 15 µM

Experimental Protocols
Preparation of IMB-26 Stock Solutions
Materials:

IMB-26 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol:

Determine the Desired Stock Concentration: A common stock concentration for in vitro

experiments is 10 mM.
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Calculate the Required Mass of IMB-26: Use the following formula to calculate the mass of

IMB-26 needed to prepare the desired volume of stock solution:

Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (L)

Example for preparing 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 467.31 g/mol x

0.001 L = 4.6731 mg

Weighing IMB-26: Carefully weigh the calculated amount of IMB-26 powder using an

analytical balance in a clean, sterile microcentrifuge tube or vial.

Dissolving in DMSO: Add the appropriate volume of cell culture grade DMSO to the tube

containing the IMB-26 powder. For a 10 mM stock solution, if you weighed 4.67 mg of IMB-
26, you would add 1 mL of DMSO.

Ensure Complete Dissolution: Tightly cap the tube and vortex thoroughly until the IMB-26 is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary. Visually inspect the solution to ensure no solid particles remain.

Sterilization (Optional): If the stock solution will be used in sterile cell culture applications, it

can be sterilized by passing it through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage of Stock Solutions:

Short-term (up to 1 month): Store at -20°C.

Long-term (up to 6 months): Store at -80°C.

Protect the stock solutions from light.

Preparation of Working Solutions
Protocol:
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Thaw the Stock Solution: Thaw a single aliquot of the IMB-26 stock solution at room

temperature.

Dilution: Dilute the stock solution to the desired final concentration in your cell culture

medium or experimental buffer. It is recommended to perform serial dilutions to achieve low

micromolar or nanomolar concentrations.

Important: To avoid precipitation, do not exceed a final DMSO concentration of 0.5% in

your cell culture medium, as higher concentrations can be toxic to cells.

Mechanism of Action and Signaling Pathway
IMB-26 functions as an inhibitor of the Hepatitis C Virus replication cycle. While the specific

viral target has not been definitively identified in the provided search results, HCV inhibitors

typically target key viral enzymes essential for replication, such as the NS3/4A protease, the

NS5A protein, or the NS5B RNA-dependent RNA polymerase. The following diagram illustrates

the general HCV replication cycle and highlights these potential targets for inhibitors like IMB-
26.
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Caption: Potential inhibition points of IMB-26 in the HCV replication cycle.

Experimental Workflow
The following diagram outlines a general workflow for testing the anti-HCV activity of IMB-26 in

a cell-based assay.
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Prepare IMB-26 Stock Solution (e.g., 10 mM in DMSO)

Prepare serial dilutions of IMB-26 in culture medium

Seed Huh-7.5 cells in 96-well plates

Infect cells with HCV (e.g., Jc1)

Add IMB-26 dilutions to cells

Incubate for 48-72 hours

Measure HCV replication (e.g., Luciferase assay, RT-qPCR) Measure cell viability (e.g., MTT, CellTiter-Glo)

Analyze data to determine EC50 and CC50

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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